Cas no 1236258-11-9 (2-Amino-N-butyl-N,3-dimethylbutanamidehydrochloride)

2-Amino-N-butyl-N,3-dimethylbutanamide hydrochloride is a synthetic organic compound featuring a branched amide structure with an amino functional group. Its hydrochloride salt form enhances solubility and stability, making it suitable for applications in pharmaceutical intermediates or chemical synthesis. The presence of both amino and amide moieties offers versatility in further derivatization, enabling its use in peptide mimetics or bioactive molecule development. The butyl and methyl substituents contribute to controlled lipophilicity, which can influence pharmacokinetic properties. This compound is typically characterized by high purity and consistent performance in research settings, meeting stringent quality standards for specialized synthetic workflows.

2-Amino-N-butyl-N,3-dimethylbutanamidehydrochloride structure

1236258-11-9 structure

Product Name:2-Amino-N-butyl-N,3-dimethylbutanamidehydrochloride

CAS No:1236258-11-9

MF:C₁₀H₂₃ClN₂O

MW:222.755421876907

CID:1073142

PubChem ID:56831847

Update Time:2025-10-23

2-Amino-N-butyl-N,3-dimethylbutanamidehydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-Amino-N-butyl-N,3-dimethylbutanamide hydrochloride
- 2-Amino-N-butyl-N,3-dimethylbutanamidehydrochloride
- AKOS015847855
- 1236258-11-9
- 2-amino-N-butyl-N,3-dimethylbutanamide;hydrochloride
- MDL： MFCD13562069
- Inchi： 1S/C10H22N2O.ClH/c1-5-6-7-12(4)10(13)9(11)8(2)3;/h8-9H,5-7,11H2,1-4H3;1H
- InChI Key： WPYHBBRJOGGLAO-UHFFFAOYSA-N
- SMILES： Cl.O=C(C(C(C)C)N)N(C)CCCC

Computed Properties

Exact Mass: 222.1498911g/mol
Monoisotopic Mass: 222.1498911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 157
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.3Å²

2-Amino-N-butyl-N,3-dimethylbutanamidehydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A043610-125mg	2-Amino-N-butyl-N,3-dimethylbutanamidehydrochloride	1236258-11-9		125mg	$ 230.00	2022-06-08
TRC	A043610-250mg	2-Amino-N-butyl-N,3-dimethylbutanamidehydrochloride	1236258-11-9		250mg	$ 375.00	2022-06-08

2-Amino-N-butyl-N,3-dimethylbutanamidehydrochloride Related Literature

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4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-butyl-N,3-dimethylbutanamidehydrochloride

2-Amino-N-butyl-N,3-dimethylbutanamide hydrochloride: A Comprehensive Overview

2-Amino-N-butyl-N,3-dimethylbutanamide hydrochloride, with the CAS number 1236258-11-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of butanamide, featuring a unique combination of functional groups that contribute to its diverse chemical properties. The molecule's structure includes an amino group (-NH₂) and a hydrochloride counterion, which plays a crucial role in its stability and solubility characteristics.

The synthesis of 2-Amino-N-butyl-N,3-dimethylbutanamide hydrochloride involves a series of well-established organic reactions, including alkylation and amidation processes. These reactions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these syntheses, making the compound more accessible for research and industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor in drug development. The amino group and the amide functionality provide versatile sites for further chemical modifications, enabling the creation of bioactive molecules with tailored pharmacokinetic profiles. For instance, researchers have explored its use as an intermediate in the synthesis of peptide-based drugs, where its structural flexibility is highly advantageous.

Recent studies have also highlighted the role of 2-Amino-N-butyl-N,3-dimethylbutanamide hydrochloride in material science. Its ability to form stable crystalline structures makes it a candidate for applications in advanced materials such as polymers and ceramics. Moreover, its thermal stability has been extensively studied under various conditions, revealing its suitability for high-temperature applications.

In terms of biological activity, this compound has shown moderate inhibitory effects on certain enzymes involved in metabolic pathways. While these findings are still preliminary, they suggest potential avenues for further investigation into its therapeutic applications. Collaborative efforts between chemists and biologists are currently underway to explore these possibilities in greater depth.

The environmental impact of 2-Amino-N-butyl-N,3-dimethylbutanamide hydrochloride has also been a topic of recent research. Studies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions. However, ongoing research is focused on understanding its long-term persistence in various environmental matrices to ensure sustainable practices in its production and use.

In conclusion, 2-Amino-N-butyl-N,3-dimethylbutanamide hydrochloride (CAS No. 1236258-11-9) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties and versatile structure continue to drive innovative research and development efforts. As our understanding of this compound deepens, it holds the promise of contributing significantly to advancements in medicine, materials science, and environmental sustainability.